Cas no 1314378-11-4 (Bis-PEG4-NHS ester)

• Product Name: Bis-PEG4-NHS ester
• CAS No: 1314378-11-4
• MF: C₂₀H₂₈N₂O₁₂
• MW: 488.442526817322
• CID: 2084562
• Update Time: 2025-10-29

Bis-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• NHS-PEG3-NHS
• bis(2,5-dioxopyrrolidin-1-yl) 4,7,10,13-tetraoxahexadecane-1,16-dioate
• Bis-PEG4-NHS Ester
• NHS-3-NHS
• Bis-?PEG4-?NHS ester
• 6552AJ
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]propanoate
• Bis-PEG4-NHS ester

• Inchi： 1S/C20H28N2O12/c23-15-1-2-16(24)21(15)33-19(27)5-7-29-9-11-31-13-14-32-12-10-30-8-6-20(28)34-22-17(25)3-4-18(22)26/h1-14H2
• InChI Key： BQLKLYYHZOLCLV-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 488.16422433 g/mol
• Monoisotopic Mass: 488.16422433 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 19
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 164
• Molecular Weight: 488.4

Bis-PEG4-NHS ester Security Information

• Storage Condition：(BD338592)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Bis-PEG4-NHS ester

Bis-PEG4-NHS Ester (CAS No. 1314378-11-4): A Versatile Crosslinker for Bioconjugation and Biomedical Applications

In the rapidly evolving field of bioconjugation and biomaterials, Bis-PEG4-NHS ester (CAS No. 1314378-11-4) has emerged as a critical reagent for researchers and pharmaceutical developers. This compound, a PEG-based crosslinker, is widely utilized for its ability to bridge biomolecules, such as proteins, peptides, and antibodies, with high efficiency and specificity. The NHS ester groups in its structure enable rapid reactions with primary amines, making it indispensable in applications like drug delivery, diagnostics, and tissue engineering.

The CAS No. 1314378-11-4 is a unique identifier for Bis-PEG4-NHS ester, ensuring precise identification in scientific literature and commercial catalogs. Its PEG4 spacer provides optimal hydrophilicity and flexibility, which are essential for maintaining the stability and functionality of conjugated biomolecules. This feature aligns with the growing demand for water-soluble linkers in therapeutic development, particularly in ADC (Antibody-Drug Conjugate) and nanoparticle-based drug delivery systems.

One of the most searched questions in the field is: *"How does Bis-PEG4-NHS ester compare to other PEG crosslinkers?"* The answer lies in its balanced properties. Unlike shorter PEG spacers (e.g., PEG2 or PEG3), the PEG4 chain offers improved solubility and reduced steric hindrance, while longer PEG chains (e.g., PEG8 or PEG12) may introduce unnecessary bulk. This makes Bis-PEG4-NHS ester a "Goldilocks" choice for many applications, as noted in recent publications on bioconjugation optimization.

Another trending topic is the role of PEGylation in extending the half-life of biologics. Bis-PEG4-NHS ester is frequently employed in PEGylation strategies due to its ability to create stable amide bonds with lysine residues or N-termini of proteins. Researchers are particularly interested in its use for site-specific conjugation, a technique gaining traction in the development of next-generation biopharmaceuticals. This aligns with the industry's shift toward precision medicine and personalized therapies.

From an SEO perspective, terms like "Bis-PEG4-NHS ester protocol", "CAS 1314378-11-4 solubility", and "PEG4 crosslinker for antibody labeling" are frequently queried. Addressing these, the compound is typically dissolved in anhydrous DMSO or DMF for optimal reactivity, and protocols emphasize avoiding prolonged exposure to moisture to preserve the NHS ester functionality. Its compatibility with click chemistry (e.g., azide-alkyne cycloaddition) further expands its utility, making it a favorite in multifunctional bioconjugation workflows.

In summary, Bis-PEG4-NHS ester (CAS No. 1314378-11-4) stands out as a versatile tool in modern biotechnology. Its applications span from diagnostic probe design to therapeutic agent development, driven by its reliable reactivity and adaptable PEG spacer. As the demand for biocompatible linkers grows, this compound will undoubtedly remain a cornerstone in the toolkit of life scientists and pharmaceutical innovators.